(2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid

• IUPAC Name: (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid
• InChI: InChI=1S/C12H17NO6S/c1-7-4-5-9(19-3)10(6-7)20(17,18)13-11(8(2)14)12(15)16/h4-6,8,11,13-14H,1-3H3,(H,15,16)/t8-,11+/m1/s1
• InChI Key: ZXWNXQYCNXJADN-KCJUWKMLSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC(C(C)O)C(=O)O
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N[C@@H]([C@@H](C)O)C(=O)O
• Molecular Formula: C12H17NO6S
• Molecular Weight: 303.33 g/mol

Description

(2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid, also known as MK-886, is a potent inhibitor of leukotriene biosynthesis. It is a small molecule drug that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

(2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid inhibits the 5-lipoxygenase pathway by binding to FLAP (5-lipoxygenase-activating protein), which is a regulatory protein that is required for leukotriene biosynthesis. By binding to FLAP, (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid prevents the activation of 5-lipoxygenase and the subsequent biosynthesis of leukotrienes.
Biochemical and Physiological Effects:
(2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid has been shown to have several biochemical and physiological effects. In vitro studies have shown that (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid inhibits leukotriene biosynthesis in human leukocytes and mast cells. In vivo studies have shown that (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid reduces inflammation in animal models of asthma, arthritis, and colitis. (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid has also been shown to inhibit the growth of several types of cancer cells, including breast, prostate, and lung cancer cells.

Advantages and Limitations for Lab Experiments

(2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid has several advantages and limitations for lab experiments. One advantage is that it is a small molecule drug that can be easily synthesized and purified. Another advantage is that it has been extensively studied and its mechanism of action is well understood. However, one limitation is that it is not very soluble in water, which can make it difficult to use in certain experiments. Another limitation is that it is a potent inhibitor of leukotriene biosynthesis, which can make it difficult to use in experiments that require the production of leukotrienes.

Future Directions

There are several future directions for the study of (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid. One direction is to investigate its potential therapeutic applications in humans. (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid has shown promise in animal models of asthma, arthritis, and colitis, but more studies are needed to determine its safety and efficacy in humans. Another direction is to investigate its potential as a cancer therapy. (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid has been shown to inhibit the growth of several types of cancer cells, but more studies are needed to determine its effectiveness in vivo. Finally, another direction is to investigate its potential as a tool for studying leukotriene biosynthesis. (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid is a potent inhibitor of leukotriene biosynthesis, and it could be used to study the role of leukotrienes in various disease states.

Synthesis Methods

(2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid can be synthesized using a multistep synthetic route. The starting material is 2-methoxy-5-methylphenol, which is converted to 2-methoxy-5-methylbenzenesulfonamide. This intermediate is then reacted with (S)-3-hydroxy-2-butanone to form (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid. The overall yield of this synthesis is approximately 15%.

Scientific Research Applications

(2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral effects. In particular, (2S,3R)-3-hydroxy-2-[(2-methoxy-5-methylphenyl)sulfonylamino]butanoic acid has been found to inhibit the 5-lipoxygenase pathway, which is involved in the biosynthesis of leukotrienes. Leukotrienes are inflammatory mediators that play a role in asthma, allergic rhinitis, and other inflammatory diseases.